Inosine-5'-triphosphate trisodium salt
Inosine-5'-triphosphate trisodium salt
Inosine 5'-triphosphate (ITP) is a nucleoside triphosphate that functions as an alternative substrate for ATPases and GTPases. It has been used to study activation and binding kinetics of nucleoside interaction with various ATPases and GTPases.
Brand Name:
Vulcanchem
CAS No.:
35908-31-7
VCID:
VC0120335
InChI:
InChI=1S/C10H15N4O14P3.3Na/c15-6-4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;;/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,23,24)(H,11,12,17)(H2,18,19,20);;;/q;3*+1/p-3
SMILES:
C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+].[Na+]
Molecular Formula:
C10H12N4Na3O14P3
Molecular Weight:
574.11 g/mol
Inosine-5'-triphosphate trisodium salt
CAS No.: 35908-31-7
Cat. No.: VC0120335
Molecular Formula: C10H12N4Na3O14P3
Molecular Weight: 574.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Inosine 5'-triphosphate (ITP) is a nucleoside triphosphate that functions as an alternative substrate for ATPases and GTPases. It has been used to study activation and binding kinetics of nucleoside interaction with various ATPases and GTPases. |
|---|---|
| CAS No. | 35908-31-7 |
| Molecular Formula | C10H12N4Na3O14P3 |
| Molecular Weight | 574.11 g/mol |
| IUPAC Name | trisodium;[[[3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] hydrogen phosphate |
| Standard InChI | InChI=1S/C10H15N4O14P3.3Na/c15-6-4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;;/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,23,24)(H,11,12,17)(H2,18,19,20);;;/q;3*+1/p-3 |
| Standard InChI Key | QRGLCGLOQVQVCS-UHFFFAOYSA-K |
| Isomeric SMILES | C1=NC2=C(C(=O)N1)N=CN2[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+].[Na+] |
| SMILES | C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+].[Na+] |
| Canonical SMILES | C1=NC2=C(C(=O)N1)N=CN2C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)(O)[O-])O)O.[Na+].[Na+].[Na+] |
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